Cas no 2098084-64-9 (methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate)

• Product Name: methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate
• CAS No: 2098084-64-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5726550
• PubChem ID: 121212034
• Update Time: 2025-06-15

methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2098084-64-9
• methyl 3-(5-cyclobutyl-1H-pyrazol-4-yl)propanoate
• methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate
• F2198-4520
• F2198-2685
• AKOS026723573
• AKOS026722201

• Inchi： 1S/C11H16N2O2/c1-15-10(14)6-5-9-7-12-13-11(9)8-3-2-4-8/h7-8H,2-6H2,1H3,(H,12,13)
• InChI Key： NRKYBUDZTJYJMT-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C=NNC=1C1CCC1)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55Ų

Additional information on methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate

Methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate (CAS No. 2098084-64-9): A Comprehensive Overview

Methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate (CAS No. 2098084-64-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate consists of a propanoate ester moiety linked to a cyclobutyl group, which is further connected to a pyrazole ring. The presence of the pyrazole ring is particularly noteworthy, as it is a heterocyclic aromatic compound known for its broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential in drug discovery, exhibiting properties such as anti-inflammatory, antiviral, and anticancer effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate. The synthesis typically involves multi-step reactions, including condensation reactions, cyclization, and esterification processes. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for further research and development.

The significance of methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate lies in its potential applications in medicinal chemistry. The cyclobutyl group contributes to the compound's steric properties, influencing its interactions with biological targets. This structural feature can be exploited to enhance binding affinity and selectivity, which are crucial factors in drug design. Additionally, the pyrazole ring provides a versatile scaffold for modifications, allowing chemists to tailor the compound's properties for specific therapeutic needs.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate has emerged as a promising candidate in this regard. Studies have demonstrated its ability to modulate various biological pathways, making it a valuable tool for investigating disease mechanisms and developing new treatments. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression.

The chemical properties of methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate also make it an interesting subject for material science applications. Its unique structure and reactivity allow it to serve as a building block for more complex polymers and materials. Researchers are exploring its potential use in creating advanced materials with tailored properties, such as improved mechanical strength or enhanced biodegradability.

Furthermore, the pharmaceutical industry has taken note of the potential of methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate as a lead compound for drug development. Its structural features offer a rich foundation for medicinal chemists to design derivatives with enhanced pharmacological profiles. Collaborative efforts between academia and industry are underway to explore its therapeutic potential further. These collaborations aim to accelerate the translation of laboratory findings into clinical applications.

The synthesis and characterization of methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate have been supported by advancements in analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the compound's structure and purity, ensuring that researchers can confidently proceed with biological evaluations. The high-quality data obtained from these analyses contribute to a better understanding of the compound's behavior and interactions.

In conclusion, methyl 3-(3-cyclobutyl-1H-pyrazol-4-yl)propanoate (CAS No. 2098084-64-9) is a multifaceted compound with significant potential in pharmaceutical research and material science. Its unique structural features make it an attractive candidate for further exploration, offering opportunities for the development of novel therapeutics and advanced materials. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow.